4-Amino-5-fluoro-2-methoxybenzoic acid

• IUPAC Name: 4-amino-5-fluoro-2-methoxybenzoic acid
• InChI: InChI=1S/C8H8FNO3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key: ZTOPBBGXEHAMTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)O)F)N
• Molecular Formula: C8H8FNO3
• Molecular Weight: 185.15 g/mol
• CAS No.: 1346763-78-7

Description

“4-Amino-5-fluoro-2-methoxybenzoic acid” is a derivative of benzoic acid. It has a molecular weight of 185.15. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H8FNO3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,10H2,1H3,(H,11,12). This code provides a textual representation of the molecule’s structure.

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 185.15.

Scientific Research Applications

Synthesis and Derivatization

4-Amino-5-fluoro-2-methoxybenzoic acid is used as a starting material or intermediate in the synthesis of various chemical compounds. For instance, it's involved in the synthesis of amisulpride intermediates, an antipsychotic medication (Wang Yu, 2008). It's also used in synthesizing potential radioligands for the GABA receptor in the brain, indicating its significance in neuroscience research (F. Vos & G. Slegers, 1994).

Analytical Chemistry

In analytical chemistry, derivatives of this compound are utilized. For example, 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole is a derivative used for high-performance liquid chromatography of amino acids, demonstrating its utility in biochemical analysis (Y. Watanabe & K. Imai, 1981).

Drug Synthesis and Pharmacology

This compound is also a key precursor in the synthesis of various pharmaceuticals. For instance, its use in the synthesis of fluorine-containing thiadiazolotriazinones, which are potential antibacterial agents, highlights its importance in medicinal chemistry (B. S. Holla, K. Bhat, & N. S. Shetty, 2003). Moreover, its derivatives have been studied for their antimicrobial activities, further illustrating its relevance in drug discovery (Divyaraj Puthran et al., 2019).

Material Science and Engineering

From a materials science perspective, derivatives of this compound are used in the study of solid-phase syntheses and the development of novel materials. For example, solid-phase synthesis of substituted 2-aminomethylbenzimidazoles involves resin-bound derivatives of this compound, indicating its role in novel material development (J. Kilburn, J. Lau, & Raymond C. F. Jones, 2000).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with hazard statements H315, H319, and H335. These statements indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

This compound is a versatile small molecule scaffold , which suggests that it could interact with multiple targets.

Mode of Action

It’s known that compounds with similar structures can react via an sn1 or sn2 pathway .

Biochemical Pathways

Benzylic compounds, which share a similar structure, are known to participate in various reactions, including free radical bromination, nucleophilic substitution, and oxidation .

Pharmacokinetics

Its lipophilicity (Log Po/w) is around 0.9, suggesting moderate lipophilicity .

Result of Action

It’s known that similar compounds can have various effects depending on their specific targets and mode of action .

Synthesis routes and methods

Procedure details

To a solution of 4-amino-5-fluoro-2-methoxybenzonitrile (intermediate 88; 5.3 g, 0.03 mol) in ethanol (20 mL) was added sodium hydroxide 8M (27.9 mL, 0.22 mol), the mixture was placed in a sealed vessel and heated to 110° C. for 20 hours. The solvent was removed under reduced pressure and the crude obtained was partitioned between water and ether. The aqueous layer was acidified by hydrochloric acid 6N until pH 4 and the crude was extracted with ethyl acetate, dried, filtered and evaporated under reduced pressure giving the title compound as a yellow solid (80%), which was used in the next step without further purification.